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Compound of Interest

Compound Name: (Cyclobutylmethyl)hydrazine
CAS No.: 894101-37-2
Cat. No.: B1357724

Get Quote

Executive Summary & Risk Architecture

Warning: (Cyclobutylmethyl)hydrazine (CBMH) presents a dual-hazard profile combining the

cytotoxic/carcinogenic properties of alkyl hydrazines with the thermodynamic instability of the

cyclobutane ring.

While often supplied as a hydrochloride salt (e.g., CAS 1181457-83-9), the in situ generation of

the free base creates a volatile, high-energy species. This guide operates on the "Worst-Case
Analog Principle," treating CBMH with the same rigor as Methylhydrazine (MMH) regarding

toxicity, but with added precautions for ring-strain induced shock sensitivity.

Critical Check

Status

Physical State

Salt: Solid (Stable)

Primary Risk

Inhalation (Edema), Skin Absorption
(Neurotoxic), Explosion (High Energy)

OEL (Analog)

0.01 ppm (Target limit based on MMH)
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Chemical Profile & Hazard Identification
Structural Pharmacophore Analysis

The molecule consists of two distinct hazard domains:

e The Hydrazine Core (

): A potent nucleophile and reducing agent. It is a known hepatotoxin and alkylating agent.

o The Cyclobutane Ring: Possesses ~26.3 kcal/mol of ring strain energy.[1] This internal

energy lowers the activation barrier for decomposition, making the free base significantly

more shock/thermal sensitive than linear alkyl hydrazines.

Physical Properties (Predicted vs. Observed)

Note: Exact data for the free base is sparse. Values below are calculated estimates based on
Structure-Activity Relationships (SAR).

Property

Value (Free Base)

Value (HCI Salt)

Operational
Implication

Boiling Point

~140-150°C (Est.)

N/A (Decomposes)

Free base has
sufficient vapor
pressure at RT to
cause inhalation

toxicity.

Flash Point

~35°C (Est.)

N/A

Flammable vapor

hazard during workup.

Solubility

Organic Solvents

Water/Methanol

Phase transfer
requires careful
solvent selection.

Stability

LOW (Store < -20°C)

HIGH (Store
RT/Desiccated)

Never store the free
base. Generate and

use immediately.
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Engineering Controls & PPE (The Barrier Defense)
Ventilation Requirements

e Primary: Class Il, Type A2 Biosafety Cabinet or Chemical Fume Hood with face velocity >
100 fpm.

e Secondary: All vacuum pump exhausts must be vented to the hood or a scrubber. Do not
vent into the lab atmosphere.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves provide insufficient protection against alkyl hydrazines due to rapid
permeation.

» Hand Protection: Double-gloving strategy.
o Inner: Nitrile (4 mil).
o Quter: Silver Shield® (Laminate) or heavy Butyl Rubber.

o Respiratory: If work must occur outside a hood (e.g., spill cleanup), use a Full-Face
Respirator with ABEK-P3 cartridges (Organic Vapor/Ammonia/Particulate).

o Body: Tyvek® lab coat or chemically resistant apron.
Operational Protocols: Synthesis & Handling

"Just-in-Time" Free Base Generation

Context: Most reactions require the nucleophilic free base. Liberating it from the salt is the
highest-risk step.

The Protocol:

e Suspension: Suspend the (Cyclobutylmethyl)hydrazine HCI salt in minimal dry
Dichloromethane (DCM) or Ether at 0°C under Argon.
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e Neutralization: Add 1.05 equivalents of Triethylamine (TEA) or dilute NaOH dropwise.

Caution: Exothermic.
o Extraction: Wash rapidly with ice-cold brine.

o Transfer: Cannulate the organic layer directly into the reaction vessel. DO NOT ROTARY
EVAPORATE TO DRYNESS. Concentrating the free base heats the strained ring, increasing

explosion risk.

Visualization: Safe Handling Workflow

The following diagram outlines the decision logic for handling the compound based on its form.
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Start: Material Receipt

Check Form:
Salt or Free Base?

iquid

Form: HCI/Salt Form: Free Base/Oil

Storage: CRITICAL HAZARD:
Desiccator, RT High Vapor Pressure + Ring Strain

Use as Salt

(Add Base in situ)

Y

Protocol:
1. Dilute immediately (Solvent)
2. Keep <0°C
3. Use within 1 hour

Quench/Disposal

Click to download full resolution via product page
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Caption: Decision tree for handling CBMH. Note the strict time/temperature limits for the free

base.

Emergency Response & Decontamination
Chemical Neutralization (The Oxidation Pathway)

Hydrazines are effectively neutralized by oxidation, but this reaction produces Nitrogen gas (

) and heat.

Decontamination Solution: 5% Sodium Hypochlorite (Bleach) diluted 1:1 with water.

The Protocol:

Contain: Absorb spill with vermiculite or sand.

Dilute: Spray the area gently with water to lower the hydrazine concentration (prevents rapid
gas evolution).

Neutralize: Add the Bleach solution slowly.

o Mechanism:

o Warning: Rapid addition can generate N-nitroso byproducts or cause thermal runaway.

Verify: Check pH. Maintain pH > 10 to ensure stability of the hypochlorite during the process.

Visualization: Decontamination Logic

Don PPE:
Silver Shield Gloves + Respirator

Exothermic!

Apply 5% NaOCI

Evacuate & Ventilate (Dropwise/Slow)

_— Collect as HazWaste
Absorb (Vermiculite) (Label: Oxidizer treated)

Spill Detected

Click to download full resolution via product page

Caption: Step-by-step decontamination workflow emphasizing ventilation and slow oxidation.
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Sigma-Aldrich.(Cyclopropylmethyl)hydrazine HCI Safety Data Sheet. (Used as closest
commercial analog for physical handling). Link

U.S. EPA.Methylhydrazine Hazard Summary. (Source for "Worst-Case" toxicity
extrapolation). Link

National Institute of Standards and Technology (NIST).Cyclobutane Ring Strain Data.
(Source for 26.3 kcal/mol strain energy citation). Link

Brubaker, K. L.The Chemistry of the Hypochlorite Neutralization of Hydrazine Fuels.[2]
Argonne National Lab. (Source for decontamination chemistry and byproducts).[3][4] Link[2]

New Jersey Dept of Health.Hazardous Substance Fact Sheet: Hydrazine. (Source for
permeation and medical management).[5] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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